Cas no 2897-21-4 (Alanine,3,3'-diselenobis-)

• Product Name: Alanine,3,3'-diselenobis-
• CAS No: 2897-21-4
• MF: C₆H₁₂N₂O₄Se₂
• MW: 334.090479850769
• MDL: MFCD00151368
• CID: 257715
• Update Time: 2025-06-13

Alanine,3,3'-diselenobis- Chemical and Physical Properties

Names and Identifiers

• Alanine,3,3'-diselenobis-
• Seleno-DL-cystine
• (R,R)-3,3'-diselenobis-(2-aminopropionic acid)
• (2R,2'R)-3,3'-diselane-1,2-diylbis(2-aminopropanoic acid) (non-preferred name)
• Alanine, 3,3'-diselenodi-, DL-
• CCRIS 3971
• D,L-Selenocystine

• MDL： MFCD00151368
• Inchi： 1S/C6H12N2O4Se2/c7-3(5(9)10)1-13-14-2-4(8)6(11)12/h3-4H,1-2,7-8H2,(H,9,10)(H,11,12)
• InChI Key： JULROCUWKLNBSN-UHFFFAOYSA-N
• SMILES： [Se](CC(C(=O)O)N)[Se]CC(C(=O)O)N

Computed Properties

• Exact Mass: 297.95156

Experimental Properties

• Melting Point: 214.5°C
• Boiling Point: 133.5°C
• Solubility: Very slightly soluble (0.33 g/l) (25 º C),
• PSA: 109.57

Alanine,3,3'-diselenobis- Security Information

• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： R23/25;R33;R50/53
• Safety Instruction： S20/21;S28;S45;S60;S61
• RTECS：AY6031000
• Hazardous Material Identification：
• HazardClass：6.1(a)
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Other Chemical Reagents

Additional information on Alanine,3,3'-diselenobis-

Exploring the Unique Properties and Applications of Alanine,3,3'-diselenobis- (CAS No. 2897-21-4)

In the realm of bioactive compounds, Alanine,3,3'-diselenobis- (CAS No. 2897-21-4) stands out as a fascinating molecule with a unique selenium-containing structure. This compound, also known as 3,3'-diselenodialanine, has garnered significant attention in recent years due to its potential applications in biochemistry, nutrition, and pharmaceutical research. The presence of selenium in its molecular framework makes it particularly interesting for scientists exploring selenium-containing amino acids and their biological roles.

The molecular structure of Alanine,3,3'-diselenobis- features two alanine residues linked by a diselenide bond (-Se-Se-), which is chemically analogous to the more common disulfide bonds found in many proteins. This structural characteristic has led researchers to investigate its potential as a redox-active compound in biological systems. The diselenide bond is known to be more labile than its disulfide counterpart, which may contribute to unique reactivity patterns in biochemical pathways.

Recent studies have focused on the antioxidant properties of selenium-containing compounds like Alanine,3,3'-diselenobis-. As public interest in oxidative stress management and cellular protection continues to grow, this compound has emerged as a subject of investigation for its potential to support cellular defense mechanisms. Researchers are particularly interested in how its redox chemistry compares to other well-known selenium antioxidants such as selenocysteine and selenomethionine.

From a biochemical perspective, Alanine,3,3'-diselenobis- serves as an important model compound for understanding selenium metabolism in biological systems. The compound's stability and well-defined structure make it valuable for studying the incorporation of selenium into proteins and other biomolecules. This research area has gained momentum with increasing recognition of selenium's essential role in human health and its involvement in various enzymatic processes.

In pharmaceutical research, Alanine,3,3'-diselenobis- has shown promise as a building block for drug design. The unique properties of the diselenide bond offer opportunities for creating novel therapeutic agents with improved stability or targeted delivery characteristics. Some studies have explored its potential in developing selenium-based therapeutics for conditions related to oxidative stress and inflammation.

The compound's relevance extends to nutritional science, where researchers are investigating its potential as a selenium source in specialized formulations. With growing consumer interest in trace element nutrition and functional foods, understanding the bioavailability and metabolic fate of selenium from compounds like Alanine,3,3'-diselenobis- has become increasingly important.

From a synthetic chemistry standpoint, Alanine,3,3'-diselenobis- presents interesting challenges and opportunities. The preparation of this compound requires careful control of reaction conditions to ensure proper formation of the diselenide linkage while maintaining the integrity of the amino acid moieties. These synthetic considerations are particularly relevant for researchers working on selenium-containing peptide synthesis and amino acid derivatives.

In analytical chemistry, Alanine,3,3'-diselenobis- serves as a valuable reference standard for method development. Its well-defined structure makes it useful for calibrating instruments and validating analytical techniques aimed at detecting and quantifying selenium species in complex matrices. This application is particularly important in food analysis and environmental monitoring where selenium speciation is crucial.

The stability and handling characteristics of Alanine,3,3'-diselenobis- have also been subjects of investigation. Researchers have examined its behavior under various storage conditions and in different solvent systems, providing valuable data for laboratories working with selenium compounds. These studies contribute to our understanding of how to best preserve the integrity of selenium-containing molecules in research settings.

Looking toward future applications, Alanine,3,3'-diselenobis- may play a role in the development of novel materials. The unique properties of selenium bonds have inspired research into their potential use in biomaterials engineering and nanotechnology. While these applications are still in early stages, they represent exciting directions for this compound's utilization beyond traditional biochemical roles.

As research into selenium biology continues to expand, compounds like Alanine,3,3'-diselenobis- will likely remain important tools for scientific discovery. Their ability to bridge our understanding between inorganic selenium and biological systems makes them invaluable for advancing our knowledge of selenium's diverse roles in health and disease.

For researchers interested in working with Alanine,3,3'-diselenobis-, proper characterization techniques are essential. Methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its structure and purity. These analytical approaches are crucial for ensuring reliable results in studies involving this specialized amino acid derivative.

The commercial availability of Alanine,3,3'-diselenobis- (CAS No. 2897-21-4) has facilitated its adoption in various research settings. Suppliers typically provide detailed specifications regarding purity and handling recommendations, which are important considerations for experimental design. Researchers should consult current literature for the most up-to-date information on its properties and applications.

In conclusion, Alanine,3,3'-diselenobis- represents a compelling example of how subtle modifications to amino acid structures can yield compounds with distinct properties and potential applications. Its unique selenium-containing structure continues to inspire research across multiple disciplines, from fundamental biochemistry to applied pharmaceutical development. As our understanding of selenium's biological roles deepens, this compound will likely remain an important subject of scientific inquiry and a valuable tool for researchers worldwide.